Cas no 1005097-63-1 (N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide)
N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-26683336
- 1005097-63-1
- Z50118358
- N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
- AKOS034413416
-
- Inchi: 1S/C14H23N3O2/c1-10-6-17(7-11(2)19-10)8-13(18)16-14(3,9-15)12-4-5-12/h10-12H,4-8H2,1-3H3,(H,16,18)
- InChI Key: GFVPDXVJGCIAJB-UHFFFAOYSA-N
- SMILES: O1C(C)CN(CC(NC(C#N)(C)C2CC2)=O)CC1C
Computed Properties
- Exact Mass: 265.17902698g/mol
- Monoisotopic Mass: 265.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 65.4Ų
N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26683336-0.1g |
N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1005097-63-1 | 95.0% | 0.1g |
$427.0 | 2025-03-20 | |
| Enamine | EN300-26683336-0.25g |
N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1005097-63-1 | 95.0% | 0.25g |
$447.0 | 2025-03-20 | |
| Enamine | EN300-26683336-0.5g |
N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1005097-63-1 | 95.0% | 0.5g |
$465.0 | 2025-03-20 | |
| Enamine | EN300-26683336-1g |
N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1005097-63-1 | 90% | 1g |
$485.0 | 2023-09-12 | |
| Enamine | EN300-26683336-2.5g |
N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1005097-63-1 | 95.0% | 2.5g |
$949.0 | 2025-03-20 | |
| Enamine | EN300-26683336-5g |
N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1005097-63-1 | 90% | 5g |
$1406.0 | 2023-09-12 | |
| Enamine | EN300-26683336-10g |
N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1005097-63-1 | 90% | 10g |
$2085.0 | 2023-09-12 | |
| Enamine | EN300-26683336-0.05g |
N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1005097-63-1 | 95.0% | 0.05g |
$407.0 | 2025-03-20 | |
| Enamine | EN300-26683336-5.0g |
N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1005097-63-1 | 95.0% | 5.0g |
$1406.0 | 2025-03-20 | |
| Enamine | EN300-26683336-1.0g |
N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
1005097-63-1 | 95.0% | 1.0g |
$485.0 | 2025-03-20 |
N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
Introduction to N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide and Its Significance in Modern Chemical Biology
N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide (CAS No. 1005097-63-1) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound, characterized by its complex molecular architecture, represents a promising candidate for further investigation in drug discovery and therapeutic development. The presence of both cyano and morpholine moieties in its structure suggests a potential for diverse interactions with biological targets, making it an intriguing subject for researchers exploring novel pharmacophores.
The chemical structure of N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide is highly sophisticated, featuring a cyano group attached to a cyclopropyl ethyl moiety and an acetamide group linked to a dimethylmorpholine ring. This configuration not only contributes to the compound's steric properties but also influences its electronic characteristics, which are critical for its interaction with biological macromolecules. The dimethylmorpholine ring, in particular, is known for its ability to enhance binding affinity and selectivity, a feature that has been widely exploited in the design of bioactive molecules.
In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide has emerged as a compound of interest due to its potential to interact with enzymes and receptors involved in critical physiological processes. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression, making it a valuable asset in the search for novel therapeutic agents.
The synthesis of N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide presents unique challenges due to the complexity of its structure. However, advances in synthetic chemistry have made it possible to access such intricate molecules with increasing efficiency. The use of transition metal catalysis and innovative reaction strategies has enabled researchers to construct the desired framework while maintaining high levels of purity and yield. These advancements are crucial for facilitating further exploration of the compound's biological potential.
The pharmacological profile of N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide is still under active investigation, but initial findings are promising. The compound's ability to interact with biological targets suggests that it may have applications beyond oncology. For instance, its morpholine moiety could potentially make it useful in the treatment of neurological disorders or inflammatory conditions where modulation of specific signaling pathways is required. Further research is needed to fully elucidate its mechanism of action and therapeutic scope.
In the context of drug discovery, N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide exemplifies the importance of structural diversity in identifying new leads. The combination of different functional groups within its molecular framework allows for multiple points of interaction with biological targets, which can enhance both potency and selectivity. This principle is fundamental to modern medicinal chemistry and underscores the value of exploring structurally complex compounds like this one.
The computational modeling and virtual screening techniques have played a pivotal role in evaluating the potential of N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide. By leveraging computational methods, researchers can predict how this compound might behave in vitro and in vivo before conducting expensive wet-lab experiments. These predictions are based on detailed analysis of molecular interactions, which can guide the optimization process toward more effective therapeutic candidates.
The future prospects for N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide are exciting, particularly as our understanding of biological systems continues to evolve. The integration of multiomic approaches and high-throughput screening technologies will likely provide new insights into how this compound interacts with cellular machinery. Such information will be invaluable for designing next-generation therapeutics that are both effective and well-tolerated by patients.
In conclusion, N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide(CAS No. 1005097-63-1) represents a significant advancement in the field of chemical biology. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our knowledge base expands and new technologies emerge, compounds like this one will continue to play a crucial role in shaping the future of medicine.
1005097-63-1 (N-(1-cyano-1-cyclopropylethyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)